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Compound of Interest

Compound Name: Aminooxy-PEG3-azide

Cat. No.: B605433

An In-Depth Technical Guide to Aminooxy-PEG3-azide for Beginners in Click Chemistry

For researchers, scientists, and drug development professionals venturing into the world of
bioconjugation, "click chemistry" offers a powerful and efficient toolkit. This guide provides a
foundational understanding of Aminooxy-PEG3-azide, a versatile heterobifunctional linker,
and its application in click chemistry.

Introduction to Click Chemistry

Click chemistry is a chemical philosophy introduced by K. Barry Sharpless in 2001,
emphasizing reactions that are simple to perform, high-yielding, and create minimal
byproducts.[1][2] These reactions are modular, wide in scope, and often insensitive to oxygen
and water, making them ideal for complex biological environments.[1][3] The most prominent
example of a click reaction is the Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC),
which joins an azide and a terminal alkyne to form a stable triazole ring.[1] This process is
highly efficient and selective, proceeding under mild conditions, often in aqueous solutions.

The Core Reagent: Aminooxy-PEG3-azide

Aminooxy-PEG3-azide is a bifunctional linker molecule designed for elegant and efficient
bioconjugation. It consists of three key components:

e An Aminooxy Group (-ONH2): This group reacts specifically with aldehydes and ketones to
form a stable oxime bond.
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o A PEG3 Spacer: A three-unit polyethylene glycol (PEG) chain acts as a hydrophilic spacer,
which can increase the solubility and biocompatibility of the resulting conjugate in aqueous
media.

e An Azide Group (-N3): This is the "click" functionality. It reacts with terminal alkynes in the
presence of a copper(l) catalyst (CUAAC) or with strained cyclooctynes like DBCO or BCN in
a copper-free reaction (SPAAC) to form a stable triazole linkage.

This dual functionality allows for a two-step, sequential conjugation strategy, providing precise
control over the assembly of complex biomolecules.

Physicochemical Properties

The quantitative data for Aminooxy-PEG3-azide are summarized in the table below for easy

reference.
Property Value
CAS Number 1306615-51-9
Molecular Formula C8H18N404
Molecular Weight ~234.26 g/mol
Purity =95%

Visualizing the Molecular Structure and Reactions

Diagrams are essential for understanding the components and processes involved in using
Aminooxy-PEG3-azide.

Caption: Chemical structure of Aminooxy-PEG3-azide.

The primary application of the azide group is the CUAAC reaction, a cornerstone of click
chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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